![molecular formula C19H16N2O2S B3479370 N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide](/img/structure/B3479370.png)
N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide
Overview
Description
N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide, also known as BPTC, is a chemical compound that has been studied for its potential use in scientific research. BPTC is a member of the thiophene family and has a molecular weight of 362.44 g/mol.
Mechanism of Action
Target of Action
N-[2-(benzylcarbamoyl)phenyl]thiophene-2-carboxamide, also known as N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide, is a novel class of enterovirus 71 inhibitors . Enterovirus 71 (EV71) is a major causative agent of hand, foot, and mouth disease and can also cause severe neurological diseases. Therefore, the primary target of this compound is EV71.
Mode of Action
The compound interacts with EV71, inhibiting its replication. Preliminary structure-activity relationship (SAR) studies revealed that the thiophene-2-carboxamide core is crucial for maintaining antiviral activity . The N-substituent phenyl groups largely influence the anti-EV71 efficacy of this new class of potent antiviral agents .
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide in lab experiments is its high affinity and selectivity for the dopamine D3 receptor. This makes it a valuable tool for studying the function of this receptor in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential for off-target effects. This compound may bind to other receptors or proteins in the brain, which could lead to unintended effects.
Future Directions
There are several future directions for the use of N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide in scientific research. One potential direction is the development of new drugs that target the dopamine D3 receptor for the treatment of various neurological and psychiatric disorders. Another potential direction is the use of this compound as a tool for studying the function of other G protein-coupled receptors in the brain. Overall, this compound has the potential to be a valuable tool for studying the role of the dopamine D3 receptor in various physiological and pathological conditions.
Scientific Research Applications
N-{2-[(benzylamino)carbonyl]phenyl}-2-thiophenecarboxamide has been studied for its potential use as a tool for studying the function of the dopamine D3 receptor. The dopamine D3 receptor is a G protein-coupled receptor that is involved in the regulation of dopamine neurotransmission in the brain. This compound has been shown to selectively bind to the dopamine D3 receptor and inhibit its function. This makes this compound a valuable tool for studying the role of the dopamine D3 receptor in various physiological and pathological conditions, such as drug addiction, schizophrenia, and Parkinson's disease.
Properties
IUPAC Name |
N-[2-(benzylcarbamoyl)phenyl]thiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O2S/c22-18(20-13-14-7-2-1-3-8-14)15-9-4-5-10-16(15)21-19(23)17-11-6-12-24-17/h1-12H,13H2,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVRLJVCIQXIWMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.